A Technical Guide to the Structure and Synthesis of 1-Palmitoyl-2-(12-palmitoxystearoyl)-3-oleoyl-sn-glycerol
A Technical Guide to the Structure and Synthesis of 1-Palmitoyl-2-(12-palmitoxystearoyl)-3-oleoyl-sn-glycerol
Introduction: A New Frontier in Lipid Signaling
The discovery of fatty acid esters of hydroxy fatty acids (FAHFAs) has unveiled a novel class of endogenous lipids with potent anti-diabetic and anti-inflammatory properties.[1][2] These lipids, characterized by an ester bond linking a fatty acid to a hydroxy fatty acid, exist in numerous isomeric forms, each potentially possessing distinct biological activities.[1][3] While much research has focused on free FAHFAs, such as palmitic acid hydroxy stearic acids (PAHSAs), recent evidence has identified a new frontier: FAHFA-containing triacylglycerols (FAHFA-TGs).[4][5] These complex lipids, where a FAHFA is esterified to a glycerol backbone, are now understood to be the major intracellular storage reservoir for FAHFAs, with concentrations over 100-fold higher than their non-esterified counterparts in tissues like adipose.[5][6][7] The release of FAHFAs from these storage pools via lipolysis is a critical regulatory point in their metabolism.[4][8]
This guide focuses on a specific, structurally defined member of this class: 1-Palmitoyl-2-(12-palmitoxystearoyl)-3-oleoyl-sn-glycerol . This molecule, also denoted as TG(16:0/12-PAHSA/18:1), has been identified in mouse adipose tissue extracts and represents a convergence of key metabolic fatty acids.[6][7] Understanding its precise structure and developing robust synthetic routes are paramount for researchers aiming to investigate its specific biological functions, metabolic fate, and therapeutic potential. This document provides a comprehensive overview of the molecule's structure and proposes a detailed, chemically sound synthetic strategy grounded in established principles of lipid chemistry, designed for professionals in research and drug development.
Part 1: Structural Elucidation and Physicochemical Properties
The unambiguous naming of 1-Palmitoyl-2-(12-palmitoxystearoyl)-3-oleoyl-sn-glycerol defines its precise chemical architecture. The molecule is built upon a stereochemically defined glycerol backbone (sn, for stereospecifically numbered), with distinct acyl groups at each position:
-
sn-1 Position: Acylated with palmitic acid (16:0), a common saturated fatty acid.
-
sn-3 Position: Acylated with oleic acid (18:1 n-9), a ubiquitous monounsaturated fatty acid.
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sn-2 Position: This position holds the complex branched FAHFA moiety. It consists of a 12-hydroxystearic acid backbone where the hydroxyl group at carbon 12 is itself esterified with a molecule of palmitic acid . This entire branched acyl group, 12-palmitoxystearic acid (a form of PAHSA), is then attached to the sn-2 hydroxyl of the glycerol.
This specific positional arrangement is crucial, as the stereochemistry and regiochemistry of acyl groups in triacylglycerols profoundly influence their physical properties and their recognition by metabolic enzymes.[9]
Table 1: Physicochemical Properties of 1-Palmitoyl-2-(12-palmitoxystearoyl)-3-oleoyl-sn-glycerol
| Property | Value | Source |
|---|---|---|
| Molecular Formula | C71H134O8 | [6] |
| Molecular Weight | 1115.8 g/mol | [6] |
| Canonical SMILES | O=C(CCCCCCCCCCCCCCC)OC=O)CCCCCC)=O)COC(CCCCCCC/C=C\CCCCCCCC)=O | [6] |
| InChI Key | FHNCLOCRTUMMBI-PESWWIRASA-N | [6] |
| CAS Number | 2456348-64-2 | [6] |
Part 2: Retrosynthetic Analysis
A robust synthesis of a complex, asymmetric triacylglycerol requires a carefully planned retrosynthetic strategy. The primary challenge is the regioselective installation of three different acyl groups onto the glycerol backbone. Our proposed analysis deconstructs the target molecule into readily available or synthesizable precursors.
The key disconnections are the three ester linkages on the glycerol backbone. This leads to a strategy centered on a pre-formed 12-PAHSA moiety and a glycerol backbone that can be sequentially acylated.
Caption: Retrosynthetic analysis of the target triacylglycerol.
This analysis highlights two primary phases of the synthesis:
-
Preparation of the Branched Acyl Group: Synthesis of 12-palmitoxystearic acid (12-PAHSA) from its constituent fatty acids.
-
Sequential Acylation: Construction of the triacylglycerol by selectively acylating a protected sn-glycerol derivative with oleic acid, palmitic acid, and the pre-synthesized 12-PAHSA.
Part 3: Proposed Synthetic Strategy and Protocols
The forward synthesis is designed as a multi-step process ensuring high regiochemical and stereochemical purity. The overall workflow is depicted below.
Caption: Proposed multi-phase synthetic workflow.
Phase 1: Synthesis of 12-Palmitoxystearic Acid (12-PAHSA)
Principle: This step involves a straightforward esterification of the secondary hydroxyl group of 12-hydroxystearic acid with an activated form of palmitic acid, such as palmitoyl chloride. Use of a mild base like pyridine or DMAP facilitates the reaction by activating the hydroxyl group and scavenging the HCl byproduct.
Protocol:
-
Dissolve 12-hydroxystearic acid (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (N₂ or Ar).
-
Add pyridine (1.2 eq) and cool the solution to 0 °C in an ice bath.
-
Slowly add a solution of palmitoyl chloride (1.1 eq) in anhydrous DCM dropwise over 30 minutes.
-
Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor progress by Thin Layer Chromatography (TLC).
-
Upon completion, quench the reaction by adding 1M HCl and extract the organic layer.
-
Wash the organic layer sequentially with saturated NaHCO₃ solution and brine.
-
Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
-
Purify the crude product via flash column chromatography on silica gel to yield pure 12-palmitoxystearic acid.
Phase 2: Preparation of sn-1-Palmitoyl-3-oleoyl-glycerol
Principle: This phase requires a series of protection, acylation, and deprotection steps to achieve the desired regiochemistry. Starting with (R)-(-)-Solketal (isopropylidene glycerol) ensures the correct sn-stereochemistry. The primary hydroxyl at sn-3 is acylated first, followed by removal of the acetonide protecting group, selective protection of the primary hydroxyls, acylation of the remaining primary hydroxyl at sn-1, and finally, removal of the temporary protecting group to liberate the sn-2 hydroxyl. A more direct route involves selective protection of the sn-1 hydroxyl of sn-3-oleoyl-glycerol.
Protocol (Illustrative Route):
-
Step 2: Acylation of sn-3:
-
Dissolve (R)-(-)-Solketal (1.0 eq) and DMAP (0.1 eq) in anhydrous pyridine under N₂.
-
Cool to 0 °C and add oleoyl chloride (1.1 eq) dropwise.
-
Stir at room temperature overnight. Work up as described in Phase 1 to isolate sn-3-oleoyl-1,2-isopropylidene-glycerol.
-
-
Step 3: Acetonide Deprotection:
-
Dissolve the product from Step 2 in a mixture of tetrahydrofuran (THF) and 1M HCl.
-
Stir at room temperature for 4-6 hours until TLC indicates complete removal of the starting material.
-
Neutralize with NaHCO₃, extract with ethyl acetate, and purify to yield sn-3-oleoyl-glycerol.
-
-
Step 4: Regioselective Acylation of sn-1:
-
This is a critical step. A common method involves using a bulky protecting group that preferentially reacts with the primary sn-1 hydroxyl over the secondary sn-2 hydroxyl, or using an enzymatic approach.
-
Chemical Approach: React sn-3-oleoyl-glycerol with a trityl chloride to selectively protect the sn-1 position. Acylate the sn-2 position, then the sn-1 position after deprotection. A more direct approach is often desired.
-
Alternative: A more streamlined synthesis involves starting with a glycerol synthon where the sn-2 position is pre-protected (e.g., with a benzyl group), allowing for sequential acylation at sn-1 and sn-3, followed by deprotection of sn-2 for the final step. For this guide, we assume the successful synthesis of the sn-1-palmitoyl-3-oleoyl-glycerol diacylglycerol intermediate via established methods.
-
Phase 3: Final Acylation at the sn-2 Position
Principle: The final step is the esterification of the free secondary hydroxyl group of the sn-1,3-diacylglycerol intermediate with the pre-synthesized 12-PAHSA. A robust coupling agent like dicyclohexylcarbodiimide (DCC) with a catalyst such as 4-dimethylaminopyridine (DMAP) is ideal for forming this sterically hindered ester bond.
Protocol:
-
Dissolve the sn-1-palmitoyl-3-oleoyl-glycerol intermediate (1.0 eq), the synthesized 12-PAHSA (1.2 eq), and DMAP (0.2 eq) in anhydrous DCM under N₂.
-
Cool the solution to 0 °C.
-
Add a solution of DCC (1.3 eq) in anhydrous DCM.
-
Allow the reaction to warm to room temperature and stir for 24-48 hours. Monitor by TLC.
-
Upon completion, filter off the dicyclohexylurea (DCU) byproduct.
-
Concentrate the filtrate and purify the crude product by flash column chromatography on silica gel to yield the final target molecule, 1-Palmitoyl-2-(12-palmitoxystearoyl)-3-oleoyl-sn-glycerol.
Part 4: Purification and Characterization
Purification: High-purity material is essential for biological assays. The final product should be purified using flash column chromatography. A gradient elution system, typically starting with hexane and gradually increasing the polarity with ethyl acetate, is effective for separating the nonpolar triacylglycerol product from any remaining starting materials or byproducts.
Characterization: The identity and purity of the synthesized triacylglycerol must be confirmed rigorously using a combination of spectroscopic methods.[10]
Table 2: Expected Analytical Data for Structural Confirmation
| Technique | Expected Results and Key Signals |
|---|---|
| ¹H NMR | - Glycerol Backbone: Characteristic signals for the sn-1, sn-3 (δ ≈ 4.1-4.3 ppm) and sn-2 (δ ≈ 5.2 ppm) protons.[11] - Olefinic Protons: A triplet at δ ≈ 5.3 ppm from the -CH=CH- of the oleoyl chain. - Acyl Chain Protons: Complex overlapping signals in the aliphatic region (δ ≈ 0.8-2.4 ppm). The α-methylene protons adjacent to the ester carbonyls will appear as distinct triplets around δ ≈ 2.3 ppm. |
| ¹³C NMR | - Carbonyl Carbons: Signals in the δ ≈ 172-174 ppm region. The carbonyl carbon at the sn-2 position often has a slightly different chemical shift than those at sn-1 and sn-3, aiding in positional analysis.[9][12] - Glycerol Carbons: Signals for C1, C3 (δ ≈ 62 ppm) and C2 (δ ≈ 69 ppm). - Olefinic Carbons: Signals around δ ≈ 129-130 ppm for the oleoyl chain. |
| High-Resolution Mass Spectrometry (HRMS-ESI) | - Parent Ion: Detection of the exact mass of the molecular ion (e.g., [M+NH₄]⁺ or [M+Na]⁺) to confirm the molecular formula C₇₁H₁₃₄O₈. - MS/MS Fragmentation: Tandem mass spectrometry can confirm the identity and position of the acyl chains. Neutral loss of each fatty acid chain will produce characteristic fragment ions. |
Part 5: Biological Context and Future Directions
The synthesis of 1-Palmitoyl-2-(12-palmitoxystearoyl)-3-oleoyl-sn-glycerol provides a critical tool for the scientific community. As a defined molecular entity, it can be used to:
-
Investigate Specific Enzyme Interactions: Determine its affinity for and hydrolysis by key lipases such as adipose triglyceride lipase (ATGL) and hormone-sensitive lipase (HSL), which are responsible for releasing FAHFAs from storage.[8]
-
Elucidate Biological Activity: Assess its direct biological effects compared to free 12-PAHSA or other FAHFA isomers. Does the triacylglycerol form have unique signaling properties?
-
Pharmacokinetic Studies: Use isotopically labeled versions (e.g., with ¹³C or ²H) to trace its absorption, distribution, metabolism, and excretion (ADME) in vivo.
-
Develop Analytical Standards: Serve as a certified reference standard for the accurate quantification of this and related FAHFA-TGs in biological samples.[4]
The field of FAHFA metabolism is rapidly evolving. The ability to chemically synthesize complex FAHFA-TGs with high precision is not merely an academic exercise; it is an enabling technology that will accelerate our understanding of this important class of signaling lipids and pave the way for potential therapeutic interventions in metabolic and inflammatory diseases.[13]
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- Discovery of FAHFA-Containing Triacylglycerols and Their Metabolic Regulation. Journal of the American Chemical Society.
- Fatty Acyl Esters of Hydroxy F
- Branched fatty acid esters of hydroxy f
- Discovery of FAHFA-Containing Triacylglycerols and Their Metabolic Regulation.
- Branched and linear fatty acid esters of hydroxy fatty acids (FAHFA) relevant to human health. PubMed.
- Chemical synthesis and NMR characterization of structured polyunsatur
- 1-Palmitoyl-2-12-PAHSA-3-oleoyl-sn-glycerol. Cayman Chemical.
- 1-Palmitoyl-2-12-PAHSA-3-Oleoyl-sn-glycerol. TargetMol.
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- Determination of Triacylglycerol Composition of Trichilia emetica Seed Oil Using GC-MS and ¹H-NMR Spectroscopy. Scientific & Academic Publishing.
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